![molecular formula C13H18ClN3O2 B1434053 5-Methoxy-1-(piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one HCl CAS No. 107618-02-0](/img/structure/B1434053.png)
5-Methoxy-1-(piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one HCl
Overview
Description
5-Methoxy-1-(piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one HCl, also known as Pimavanserin, is a selective serotonin inverse agonist and antagonist with high affinity for 5-HT2A receptors. It was first synthesized in 2003 and has since been studied for its potential use in treating various neurological and psychiatric disorders.
Scientific Research Applications
Neuropharmacological Research :
- It has been studied for its potential as a dual serotonin receptor antagonist. In a study, derivatives of this compound showed antagonism on the cyclic adenosine monophosphate and inositol monophosphate signaling pathways of serotonin receptors. This research suggests its application in neuropharmacological studies (Deau et al., 2015).
Corrosion Inhibition :
- Benzimidazole derivatives, including structures similar to 5-Methoxy-1-(piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one HCl, have been investigated for their effectiveness in corrosion inhibition. These compounds showed significant inhibition efficiency for N80 steel in hydrochloric acid, indicating their potential in industrial applications related to corrosion prevention (Yadav et al., 2016).
Antitubercular Activity :
- Derivatives of 5-chloro-1-(piperidin-4-yl)-1H-benzo[d]imidazole-2(3H)-one have shown promise as antitubercular agents. These compounds were synthesized and screened for their activity against mycobacterium species, revealing significant antitubercular potential (Raju et al., 2020).
Cancer Research :
- In the context of cancer research, derivatives of this compound have been investigated as potential anaplastic lymphoma kinase inhibitors. These compounds displayed properties that could be relevant in the development of new cancer treatments (Teffera et al., 2013).
Anti-Inflammatory Research :
- Novel 2-(piperidin-4-yl)-1H-benzo[d]imidazole derivatives have been explored for their anti-inflammatory properties. Some of these compounds exhibited potent inhibitory activity on NO and TNF-α production in LPS-stimulated RAW 264.7 macrophages, suggesting their potential use as anti-inflammatory agents (Li et al., 2015).
properties
IUPAC Name |
6-methoxy-3-piperidin-4-yl-1H-benzimidazol-2-one;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O2.ClH/c1-18-10-2-3-12-11(8-10)15-13(17)16(12)9-4-6-14-7-5-9;/h2-3,8-9,14H,4-7H2,1H3,(H,15,17);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRKPUABONJIUFB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N(C(=O)N2)C3CCNCC3.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.75 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methoxy-1-(piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one HCl |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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